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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950 Get Quote

An In-depth Technical Guide to C.I. 67000 (Vat Red 10) for Researchers and Drug

Development Professionals

Introduction
C.I. 67000, commercially known as Vat Red 10, is a synthetic organic dye belonging to the

anthraquinone class.[1][2] Its robust chemical structure imparts excellent fastness properties,

making it a staple in the textile industry for dyeing cellulosic fibers such as cotton.[2][3][4]

Beyond its traditional use, the anthraquinone core of Vat Red 10 makes it a molecule of

interest for researchers in materials science and drug development due to the diverse

biological activities exhibited by this class of compounds. This guide provides a comprehensive

overview of the technical details of C.I. 67000, including its synthesis, physicochemical

properties, and relevant biological interactions, tailored for a scientific audience.

Identity and Nomenclature
C.I. 67000 and Vat Red 10 are synonymous, with the former being its designation in the Colour

Index International registry.
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Identifier Value

Chemical Name
2-(1-amino-9,10-dioxoanthracen-2-yl)anthra[2,3-

d]oxazole-5,10-dione

Synonyms Vat Red FBB, Cibanone Red 2B

Colour Index C.I. 67000

CAS Number 2379-79-5

Molecular Formula C₂₉H₁₄N₂O₅

Molecular Weight 470.43 g/mol

Physicochemical Properties
Vat Red 10 is a deep red powder that is insoluble in water, ethanol, and acetone. It exhibits

solubility in xylene and tetralin. The compound's color is pH-sensitive; it is yellow in an alkaline

solution of sodium hydroxide and colorless in an acidic solution. In concentrated sulfuric acid, it

appears red and transitions to green upon dilution.

Property Value Reference

Physical State Deep red powder

Water Solubility Insoluble

Organic Solvent Solubility

Soluble in xylene and tetralin;

Insoluble in ethanol and

acetone

UV-Vis λmax 530 nm

Synthesis and Manufacturing
The synthesis of Vat Red 10 is a multi-step process involving the condensation of 1-Nitro-2-

anthraquinonecarbonyl chloride and 2-Amino-3-hydroxyanthracene-9,10-dione. This is followed

by the formation of a thiazole ring and subsequent reduction of the nitro group.
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General Manufacturing Process
While detailed, step-by-step laboratory protocols for the synthesis of Vat Red 10 are not readily

available in public literature, the general industrial manufacturing process can be outlined as

follows:

Condensation: 1-Nitro-2-anthraquinonecarbonyl chloride is reacted with 2-Amino-3-

hydroxyanthracene-9,10-dione in a suitable solvent.

Cyclization: The resulting intermediate undergoes a cyclization reaction to form the thiazole

ring.

Reduction: The nitro group on the anthraquinone moiety is reduced to an amino group.

Purification: The crude product is purified to obtain the final Vat Red 10 dye.

The synthesis of anthraquinone dyes often involves high-boiling point solvents and may require

catalysts. Purification techniques such as crystallization and chromatography are typically

employed to achieve the desired purity.

Logical Flow of Synthesis

1-Nitro-2-anthraquinonecarbonyl chloride

Condensation

2-Amino-3-hydroxyanthracene-9,10-dione

Intermediate Cyclization (Thiazole ring formation) Intermediate with Thiazole Ring Reduction of Nitro Group Vat Red 10 (C.I. 67000)

Click to download full resolution via product page

General synthesis pathway of Vat Red 10.

Analytical Characterization
Spectroscopic Analysis
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UV-Visible Spectroscopy: The UV-Vis spectrum of Vat Red 10 shows a maximum

absorbance (λmax) at 530 nm. This property is utilized in colorimetric analysis and for

monitoring decolorization processes.

NMR Spectroscopy: While specific ¹H and ¹³C NMR data for Vat Red 10 are not widely

published, the general spectral regions for anthraquinone derivatives are known. Aromatic

protons typically resonate in the range of 7.0-9.0 ppm in ¹H NMR spectra. In ¹³C NMR, the

carbonyl carbons of the quinone structure are highly deshielded and appear around 180-190

ppm. The aromatic carbons resonate in the region of 110-150 ppm.

Biological Relevance and Potential Applications
Microbial Degradation
Research has shown that Vat Red 10 can be decolorized and degraded by certain

microorganisms, such as Pseudomonas desmolyticum and Galactomyces geotrichum. This

process is of significant interest for the bioremediation of textile effluents. The degradation is an

oxidative process that occurs at an alkaline pH of 9.

A proposed pathway for the microbial degradation of Vat Red 10 involves the initial cleavage of

the molecule, leading to the formation of smaller aromatic compounds. One of the identified

end products of this degradation is 2,6-Di-isopropyl Naphthalene (2,6-DIPN), a compound

known to function as a plant growth factor. This suggests a potential for converting a

recalcitrant dye into a valuable agrochemical.

Proposed Microbial Degradation Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vat Red 10
(C.I. 67000)

Microbial Action
(Pseudomonas desmolyticum,

Galactomyces geotrichum)

Degradation Intermediates

2,6-Di-isopropyl Naphthalene
(Plant Growth Factor)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. worlddyevariety.com [worlddyevariety.com]

3. Vat Red 10, Vat Red FBB [xcwydyes.com]

4. Textile Dyeing Chemicals C I Vat Red 10 Vat Red Fbb Good Water Diffusion [m.synthetic-
dyes.com]

To cite this document: BenchChem. [C.I. 67000 and its relation to Vat Red 10]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1668950#c-i-
67000-and-its-relation-to-vat-red-10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1668950?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668950?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/vat-red-10.html
http://www.worlddyevariety.com/vat-dyes/vat-red-10.html
https://www.xcwydyes.com/vat-red-10.html
https://m.synthetic-dyes.com/sale-9784864-textile-dyeing-chemicals-c-i-vat-red-10-vat-red-fbb-good-water-diffusion.html
https://m.synthetic-dyes.com/sale-9784864-textile-dyeing-chemicals-c-i-vat-red-10-vat-red-fbb-good-water-diffusion.html
https://www.benchchem.com/product/b1668950#c-i-67000-and-its-relation-to-vat-red-10
https://www.benchchem.com/product/b1668950#c-i-67000-and-its-relation-to-vat-red-10
https://www.benchchem.com/product/b1668950#c-i-67000-and-its-relation-to-vat-red-10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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